Cas no 2138114-43-7 (2-cyclobutyl-6-nitroimidazo1,2-apyridine)

• Product Name: 2-cyclobutyl-6-nitroimidazo1,2-apyridine
• CAS No: 2138114-43-7
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 5893768
• PubChem ID: 165963547
• Update Time: 2025-05-30

2-cyclobutyl-6-nitroimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-6-nitroimidazo1,2-apyridine
• EN300-1197841
• 2138114-43-7
• 2-cyclobutyl-6-nitroimidazo[1,2-a]pyridine

• Inchi： 1S/C11H11N3O2/c15-14(16)9-4-5-11-12-10(7-13(11)6-9)8-2-1-3-8/h4-8H,1-3H2
• InChI Key： SQMYJYQAYAXAHY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=NC(=CN2C=1)C1CCC1)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-cyclobutyl-6-nitroimidazo1,2-apyridine

Introduction to 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) in Modern Chemical Biology and Medicinal Chemistry

The compound 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) represents a fascinating molecular entity that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its cyclobutyl substituent and nitro group on an imidazo[1,2-apyridine] core, exhibits a unique combination of structural features that make it a promising candidate for further exploration in drug discovery and therapeutic applications.

Imidazo[1,2-apyridine] scaffolds are well-documented for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of a nitro group at the 6-position of the imidazo[1,2-apyridine ring system can modulate electronic properties and enhance binding affinity to biological targets. Additionally, the presence of a cyclobutyl moiety introduces steric hindrance, which can influence the compound's pharmacokinetic profile and overall bioactivity. Such structural features make 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) an intriguing subject for detailed study.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have suggested that the nitro group in 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) can engage in hydrogen bonding interactions with specific residues in protein targets, thereby enhancing its binding affinity. Furthermore, the cyclobutyl substituent may contribute to favorable hydrophobic interactions, further stabilizing the compound-protein complex.

In the context of drug discovery, the synthesis of derivatives of 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) has been explored to optimize its pharmacological properties. For instance, modifications at the cyclobutyl ring or the imidazo[1,2-apyridine core have been investigated to improve solubility, metabolic stability, and target specificity. These efforts align with contemporary trends in medicinal chemistry aimed at developing next-generation therapeutics with enhanced efficacy and reduced side effects.

The role of nitro-containing heterocycles in medicinal chemistry cannot be overstated. The nitro group in 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) serves as a versatile functional handle that can be further modified through reduction to an amine or diazotization to introduce other functional groups. Such transformations open up avenues for generating libraries of derivatives with tailored biological activities.

Experimental validation of computational predictions has been crucial in understanding the behavior of 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7). In vitro assays have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in cancer progression. Additionally, preclinical studies have explored its efficacy in animal models, providing insights into its pharmacokinetic and pharmacodynamic properties.

The development of novel synthetic methodologies has also played a pivotal role in facilitating access to complex derivatives of 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7). Transition-metal-catalyzed reactions have emerged as powerful tools for constructing intricate heterocyclic frameworks efficiently. These advances have not only accelerated the synthesis process but also allowed for greater structural diversity in derivative libraries.

Looking ahead, the future prospects for 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) and its derivatives appear promising. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be essential steps toward realizing its therapeutic potential. Collaborative efforts between chemists, biologists, and clinicians will be instrumental in translating these findings into tangible benefits for patients.

The integration of interdisciplinary approaches—combining synthetic chemistry with computational modeling and biological testing—has been instrumental in advancing our understanding of this compound class. As research progresses, it is anticipated that new applications for 2-cyclobutyl-6-nitroimidazo[1,2-apyridine] (CAS No. 2138114-43-7) will emerge, further solidifying its place as a key player in modern chemical biology and medicinal chemistry.